Cas no 868223-88-5 (ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868223-88-5
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6416038
• PubChem ID: 2149386
• Update Time: 2025-06-08

ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• AB00686537-01
• ethyl 2-[(2-{[(2,4-dimethylphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• ethyl 2-((2-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• F1808-0078
• 868223-88-5
• SR-01000015681-1
• ethyl 2-[2-[2-(2,4-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• SR-01000015681
• AKOS024610139
• Acetic acid, 2-[[2-[2-[(2,4-dimethylphenyl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]-, ethyl ester

• Inchi： 1S/C23H24N2O5/c1-4-29-22(27)14-30-20-7-5-6-18-17(20)10-11-25(23(18)28)13-21(26)24-19-9-8-15(2)12-16(19)3/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key： JPIPZKZQBDAPIA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=C(C)C=C1C)=O)C2=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 638.7±55.0 °C(Predicted)
• pka: 13.57±0.70(Predicted)

Additional information on ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Professional Introduction to Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-88-5)

Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 868223-88-5, represents a convergence of advanced synthetic methodologies and medicinal chemistry principles, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate is characterized by a complex arrangement of functional groups, including an ester moiety, a carbamoyl group, and a dihydroisoquinoline scaffold. The presence of the (2,4-dimethylphenyl)carbamoylmethyl group suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated in the treatment of various diseases. This structural motif has been explored in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate with high precision. Studies have indicated that the dihydroisoquinoline core may interact with specific binding pockets in target proteins, leading to modulatory effects on cellular pathways. For instance, research has suggested that derivatives of dihydroisoquinoline exhibit inhibitory activity against certain kinases and proteases, which are implicated in the progression of chronic diseases.

The synthesis of Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has been instrumental in optimizing these synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the dihydroisoquinoline ring system efficiently. Additionally, solvent-free or minimally solvent conditions have been explored to reduce environmental impact while maintaining reaction efficiency.

In the realm of drug discovery, Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate has been investigated for its potential therapeutic applications. Preclinical studies have demonstrated promising results in models of neurodegenerative diseases such as Parkinson's and Alzheimer's. The compound's ability to modulate neurotransmitter release and inhibit oxidative stress makes it a candidate for further development into a neuroprotective agent. Furthermore, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The pharmacokinetic properties of Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate are also subjects of interest. Initial pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These findings are crucial for assessing the compound's potential for clinical translation. Researchers are particularly interested in optimizing its bioavailability and metabolic stability to enhance its therapeutic efficacy.

As research in this field progresses, new synthetic strategies and analytical techniques continue to emerge. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the structural integrity of Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate during synthesis and characterization. Additionally, high-throughput screening (HTS) technologies are being leveraged to identify novel derivatives with enhanced biological activity.

The future direction of research on Ethyl 2-(2-{(2,4-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yloxyacetate is likely to focus on elucidating its mechanism of action at the molecular level. This will involve detailed biochemical assays and structural biology techniques such as X-ray crystallography to visualize how the compound interacts with its biological targets. Understanding these interactions will provide critical insights into its therapeutic potential and guide the development of next-generation analogs.

In conclusion, Ethyl 2-(( ( ) ) ( ) ) (CAS No. 868223-88-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structure and promising biological activities make it a valuable compound for ongoing research efforts aimed at developing novel treatments for human diseases.